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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Limited specific experimental data for Oplopanon in the context of targeted drug

delivery, cytotoxicity against specific cancer cell lines, and its precise signaling pathway

interactions are available in publicly accessible literature. The following application notes and

protocols are based on the general properties of sesquiterpenes and established

methodologies in drug delivery research. These protocols provide a framework for the

investigation of Oplopanon's potential in this field.

Introduction to Oplopanon
Oplopanon is a naturally occurring sesquiterpene found in various plants.[1] Its chemical

formula is C15H26O2 with a molecular weight of 238.37 g/mol .[1][2][3][4] Sesquiterpenes as a

class have garnered interest for their diverse biological activities, including anti-inflammatory,

antimicrobial, and potential anticancer properties. The lipophilic nature of Oplopanon suggests

its suitability for encapsulation within lipid-based or polymeric nanoparticle systems for targeted

drug delivery applications.

Chemical and Physical Properties of Oplopanon

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b156011?utm_src=pdf-interest
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://pmc.ncbi.nlm.nih.gov/articles/PMC10281321/
https://www.researchgate.net/figure/Western-blot-analysis-of-MAP-kinase-pathway-molecules-3-days-after-photochemical_fig1_346512819
https://www.biorxiv.org/content/10.1101/2025.10.22.684065v1.full.pdf
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.benchchem.com/product/b156011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C15H26O2

Molecular Weight 238.37 g/mol

Appearance Powder

Solubility
Moderately soluble in organic

solvents

CAS Number 1911-78-0

Potential Signaling Pathways of Action
While the specific signaling pathways modulated by Oplopanon have not been fully elucidated,

related compounds such as other sesquiterpenes and flavonoids have been shown to interact

with key inflammatory and cell survival pathways. The hypothetical mechanisms of action for

Oplopanon could involve the modulation of the NF-κB and MAPK signaling pathways.

2.1. NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of the inflammatory

response. Inhibition of this pathway can lead to a reduction in the expression of pro-

inflammatory cytokines.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Oplopanon.

2.2. MAPK Signaling Pathway

Mitogen-Activated Protein Kinase (MAPK) pathways are involved in cellular responses to a

variety of external signals, including stress and inflammation.
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Caption: Hypothetical modulation of the MAPK signaling pathway by Oplopanon.
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The following are detailed protocols for key experiments to evaluate Oplopanon-loaded

nanoparticles.

3.1. Formulation of Oplopanon-Loaded PLGA Nanoparticles

This protocol describes the preparation of Poly(lactic-co-glycolic acid) (PLGA) nanoparticles

encapsulating a hydrophobic compound like Oplopanon using a single emulsion-solvent

evaporation method.
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Phase Preparation

Start

1. Prepare Organic Phase:
Dissolve PLGA and Oplopanon

in Dichloromethane

End

3. Emulsification:
Combine organic and aqueous phases.

Sonicate on ice bath.

2. Prepare Aqueous Phase:
Dissolve PVA (surfactant)

in distilled water

4. Solvent Evaporation:
Stir the emulsion at room temperature

to evaporate dichloromethane.

5. Nanoparticle Collection:
Centrifuge to remove aggregates.

Ultracentrifuge supernatant to pellet nanoparticles.

6. Characterization:
Analyze size, zeta potential, and

encapsulation efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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